2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile

• IUPAC Name: 2-[(1-pyridin-3-yltetrazol-5-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C14H10N6S/c15-8-11-4-1-2-5-12(11)10-21-14-17-18-19-20(14)13-6-3-7-16-9-13/h1-7,9H,10H2
• InChI Key: RASQPDIYCYSZSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=NN2C3=CN=CC=C3)C#N
• Molecular Formula: C14H10N6S
• Molecular Weight: 294.34 g/mol

Description

2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile, also known as PTTM, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it an attractive candidate for future research. In

Mechanism of Action

The mechanism of action of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile is not fully understood, but it is believed to involve the inhibition of protein synthesis. Specifically, 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile has been shown to inhibit the activity of eukaryotic elongation factor 2 kinase (eEF2K), which is involved in the regulation of protein synthesis. By inhibiting eEF2K, 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile may disrupt the production of proteins that are necessary for cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile has been shown to exhibit a range of other biochemical and physiological effects. For example, 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile has been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin signaling. This suggests that 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile may have potential as a treatment for type 2 diabetes. Additionally, 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile has been shown to inhibit the activity of acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitter signaling. This suggests that 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile may have potential as a treatment for neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile is that it has been shown to exhibit potent anti-cancer properties in vitro. Additionally, the synthesis method for 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile is efficient and reproducible, making it a viable option for large-scale production. However, one limitation of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies. Additionally, further research is needed to determine the safety and efficacy of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile in vivo.

Future Directions

There are several future directions for research on 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile. One area of focus could be the development of targeted therapies that exploit the compound's anti-cancer properties. Additionally, further research is needed to fully understand the mechanism of action of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile and to determine its safety and efficacy in vivo. Another potential area of research could be the exploration of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile's potential as a treatment for neurological disorders such as Alzheimer's disease. Overall, the potential therapeutic applications of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile make it an exciting area of research with many future directions to explore.

Synthesis Methods

The synthesis of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile involves the reaction of 2-chloromethylbenzonitrile with sodium azide and 3-pyridinylthiourea in the presence of a copper catalyst. The resulting compound is then treated with acetic acid to yield 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile. This method has been shown to be efficient and reproducible, making it a viable option for the production of 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile in large quantities.

Scientific Research Applications

2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile has been extensively studied for its potential therapeutic applications. One area of research has focused on its anti-cancer properties. Studies have shown that 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 2-({[1-(3-pyridinyl)-1H-tetrazol-5-yl]thio}methyl)benzonitrile has been shown to induce apoptosis, or programmed cell death, in cancer cells.